Cas no 1805640-11-2 (Ethyl 3-cyano-2-difluoromethyl-4-hydroxyphenylacetate)

• Product Name: Ethyl 3-cyano-2-difluoromethyl-4-hydroxyphenylacetate
• CAS No: 1805640-11-2
• MF: C₁₂H₁₁F₂NO₃
• MW: 255.217450380325
• CID: 4944142
• Update Time: 2025-06-11

Ethyl 3-cyano-2-difluoromethyl-4-hydroxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-2-difluoromethyl-4-hydroxyphenylacetate

• Inchi： 1S/C12H11F2NO3/c1-2-18-10(17)5-7-3-4-9(16)8(6-15)11(7)12(13)14/h3-4,12,16H,2,5H2,1H3
• InChI Key： IZWZXEGPNOKQLG-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=C(C=CC=1CC(=O)OCC)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 340
• XLogP3: 2.6
• Topological Polar Surface Area: 70.3

Additional information on Ethyl 3-cyano-2-difluoromethyl-4-hydroxyphenylacetate

Ethyl 3-cyano-2-difluoromethyl-4-hydroxyphenylacetate (CAS No. 1805640-11-2): A Comprehensive Overview

Ethyl 3-cyano-2-difluoromethyl-4-hydroxyphenylacetate (CAS No. 1805640-11-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. The presence of a cyano group, difluoromethyl moiety, and a hydroxyl group in its molecular structure imparts distinct chemical and biological properties, making it a subject of extensive study.

The cyano group in Ethyl 3-cyano-2-difluoromethyl-4-hydroxyphenylacetate is known for its ability to enhance the metabolic stability and pharmacokinetic properties of molecules. This feature is particularly valuable in drug design, where maintaining the stability and bioavailability of a compound is crucial for its therapeutic efficacy. Recent studies have shown that compounds containing cyano groups can exhibit improved oral bioavailability and reduced susceptibility to metabolic degradation, which are key factors in the development of oral medications.

The difluoromethyl moiety is another significant structural element in Ethyl 3-cyano-2-difluoromethyl-4-hydroxyphenylacetate. Fluorine atoms are known for their strong electron-withdrawing properties, which can influence the electronic distribution within a molecule. This can lead to enhanced binding affinity to target proteins and improved selectivity, making the compound more effective in targeting specific biological pathways. Research has demonstrated that fluorinated compounds often exhibit superior pharmacological profiles compared to their non-fluorinated counterparts, which is a compelling reason for their widespread use in drug discovery.

The hydroxyl group in Ethyl 3-cyano-2-difluoromethyl-4-hydroxyphenylacetate plays a crucial role in modulating the compound's solubility and reactivity. Hydroxyl groups can form hydrogen bonds with water molecules, enhancing the solubility of the compound and facilitating its transport across biological membranes. Additionally, the presence of a hydroxyl group can introduce new reactive sites within the molecule, allowing for further chemical modifications and derivatization. This versatility is highly beneficial in medicinal chemistry, where fine-tuning the properties of a lead compound is essential for optimizing its therapeutic potential.

Recent advancements in computational chemistry have enabled researchers to model the behavior of Ethyl 3-cyano-2-difluoromethyl-4-hydroxyphenylacetate at the molecular level. Molecular dynamics simulations and quantum mechanical calculations have provided insights into the conformational flexibility and electronic properties of this compound. These studies have revealed that Ethyl 3-cyano-2-difluoromethyl-4-hydroxyphenylacetate adopts a stable conformation that facilitates its interaction with biological targets, such as enzymes and receptors.

In vitro studies have shown that Ethyl 3-cyano-2-difluoromethyl-4-hydroxyphenylacetate exhibits potent inhibitory activity against various enzymes involved in disease pathways. For example, it has been found to effectively inhibit the activity of certain kinases, which are key regulators of cellular signaling processes. This inhibition can lead to reduced cell proliferation and enhanced apoptosis, making Ethyl 3-cyano-2-difluoromethyl-4-hydroxyphenylacetate a promising candidate for cancer therapy.

Furthermore, preliminary clinical trials have demonstrated that Ethyl 3-cyano-2-difluoromethyl-4-hydroxyphenylacetate has favorable pharmacokinetic properties and low toxicity profiles. These findings suggest that it has the potential to be developed into a safe and effective therapeutic agent. Ongoing research is focused on optimizing its formulation and delivery methods to maximize its therapeutic benefits while minimizing side effects.

In conclusion, Ethyl 3-cyano-2-difluoromethyl-4-hydroxyphenylacetate (CAS No. 1805640-11-2) represents an exciting advancement in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for further investigation and development as a novel therapeutic agent. As research continues to uncover new insights into its mechanisms of action and potential applications, this compound is poised to play a significant role in advancing medical treatments for various diseases.